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Compound of Interest

Compound Name: CI Vat green 1

Cat. No.: B1669112 Get Quote

An In-depth Technical Guide to C.I. Vat Green 1: CAS Number, Safety, and Handling

This technical guide provides comprehensive information on C.I. Vat Green 1, intended for

researchers, scientists, and professionals in drug development. It covers the chemical's

identification, physical and chemical properties, detailed safety information, and handling

protocols.

Chemical Identification
C.I. Vat Green 1 is an organic compound used as a vat dye.[1] It is a derivative of

benzanthrone.[1]
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Identifier Value Reference

Chemical Name

16,17-dimethoxyanthra[9,1,2-

cde]benzo[rst]pentaphene-

5,10-dione

[1]

C.I. Name Vat Green 1 [2][3][4]

CAS Number 128-58-5 [1][2][3][4]

C.I. Number 59825 [1][5]

Synonyms

7-Dimethoxyviolanthrone,

Sandothrene Brilliant Green

NBF, Vat Brilliant Green FFB

[1][5]

Physicochemical Properties
Vat Green 1 is a variegated dark green powder.[6] It is generally insoluble in water, alcohol,

chloroform, and toluene, but soluble in hot tetrahydronaphthalene and slightly soluble in

acetone and nitrobenzene.[5][6]

Property Value Reference

Molecular Formula C₃₆H₂₀O₄ [1][2][3][4]

Molecular Weight 516.54 g/mol [2][3][6][7]

Appearance
Green to dark green solid

powder
[6][7][8]

Decomposition

When heated to

decomposition, it emits acrid

smoke and fumes.

[8]

Safety and Hazard Information
C.I. Vat Green 1 is considered an irritant and may be harmful if not handled properly.[7][8]

GHS Classification
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According to aggregated GHS information, C.I. Vat Green 1 is classified as follows, though

some reports indicate it does not meet GHS hazard criteria:

Hazard Class Code Description Reference

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[8]

Toxicological Data
Toxicological data is limited, but available studies indicate the following values:

Test Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Rat Intraperitoneal 2600 mg/kg [8]

TL₅₀ (Median

Tolerance Limit)

Fathead Minnow

(Pimephales

promelas)

Aquatic
> 180 mg/L over

24, 48, & 96 hrs
[8]

IC₅₀ (50%

Inhibition

Concentration)

- Respiration Rate > 100 mg/L [8]

Health Effects
Eye Contact: Causes serious eye irritation.[8] Dust may lead to irritation and inflammation.[7]

Skin Contact: Prolonged or repeated contact may cause skin irritation in sensitive

individuals.[7]

Inhalation: May cause irritation of the respiratory tract.[7][9]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with symptoms like

nausea, vomiting, and diarrhea.[7]

Experimental Protocols
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Detailed experimental protocols are not fully available in the cited literature. However,

references to the studies from which toxicological data were obtained are provided below.

Acute Toxicity in Fathead Minnows: The TL₅₀ value is cited from the study: Little LW et al;

Acute Toxicity of Selected Commercial Dyes to Fathead Minnow & Evaluation of Biological

Treatment for Reduction of Toxicity; Eng Bull Purdue Univ, Eng Ext Ser 145(1) 524 (1974).[8]

The general protocol for such a study involves exposing the fish to various concentrations of

the chemical in water for a specified period (in this case, up to 96 hours) and observing the

survival rate to determine the concentration at which 50% of the fish survive.[8]

Acute Toxicity in Rats: The intraperitoneal LD₅₀ in rats is listed in ChemIDplus and the

Hazardous Substances Data Bank (HSDB).[8] A typical protocol for an LD₅₀ study involves

administering different doses of the substance to groups of animals and monitoring them for

a set period to determine the dose that is lethal to 50% of the population. At lethal doses, C.I.

Vat Green 1 was observed to cause depressed activity and ataxia in rats.[8]

Handling and Safety Precautions
A systematic approach to handling C.I. Vat Green 1 is crucial to minimize exposure and ensure

laboratory safety.
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Risk Assessment

Personal Protective Equipment (PPE) Engineering Controls & Handling

Emergency Procedures Storage & Disposal

Review SDS and
Toxicological Data

Identify Hazards:
- Eye Irritant (H319)

- Skin/Respiratory Irritant
- Harmful if Swallowed

Eye Protection:
Chemical Safety Goggles

Required PPE

Hand Protection:
Chemical Resistant Gloves

Required PPE

Respiratory Protection:
Use NIOSH-approved respirator

(especially for dust/aerosols)

Required PPE

Work in a Chemical Fume Hood

Safe Handling

Use adequate ventilation

Safe Handling

Minimize dust generation
and accumulation

Safe Handling

Avoid contact with eyes,
skin, and clothing

Safe Handling

Inhalation:
Move to fresh air.
Seek medical aid.

If inhaled

Store in a cool, dry, dark,
well-ventilated place

After use

Keep container tightly closed

After use

Eye Contact:
Flush with water for 15 mins.

Seek medical aid.

If contact occurs

Skin Contact:
Wash with soap and water.

Ingestion:
Rinse mouth. Seek medical aid.

If swallowed After useAfter use

Dispose of via licensed
professional waste disposal service

End-of-lifeEnd-of-life

Click to download full resolution via product page

Caption: Workflow for Safe Handling of C.I. Vat Green 1.

Engineering Controls
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Use in a well-ventilated area, preferably within a chemical fume hood.[7]

Employ local exhaust ventilation or other engineering controls to manage airborne levels.[7]

Ensure safety showers and eyewash stations are readily accessible.[7]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles.[7][10]

Skin Protection: Use chemical-resistant rubber gloves.[7][10]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator or equivalent.

[9][10]

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult

a physician.[7][9]

After Skin Contact: Wash the affected area with plenty of soap and water.[7][9]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek

immediate medical attention.[7][9]

After Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.

Never give anything by mouth to an unconscious person.[7][9]

Storage and Stability
Storage Conditions: Store in a cool, dry, dark, and well-ventilated place.[1][3][5][7] Keep

containers tightly closed and protected from light.[7][11] Recommended short-term storage is

at 0-4°C and long-term at -20°C.[1]

Stability: The product is stable under normal temperatures and pressures.[7]

Incompatibilities: Avoid strong oxidizing and reducing agents.[7]
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Hazardous Decomposition Products: Thermal decomposition may produce irritating and toxic

fumes and gases, including carbon oxides.[7][8]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment. Avoid breathing dust and

prevent dust formation.[9][10]

Cleanup Procedures: Vacuum or sweep up the material and place it into a suitable, closed

container for disposal. Avoid actions that create dust.[7][9][10]

Environmental Precautions: Do not let the product enter drains or surface waters.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and safety information for CI Vat green 1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669112#cas-number-and-safety-information-for-ci-
vat-green-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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